2-Bromo-5-(2,4-dibromophenoxy)phenol
Overview
Description
“2-Bromo-5-(2,4-dibromophenoxy)phenol” is a chemical compound with the molecular formula C12H7Br3O2 . It is a brominated compound that has been derived from marine sponges .
Molecular Structure Analysis
The molecular structure of “2-Bromo-5-(2,4-dibromophenoxy)phenol” consists of a phenol group attached to two bromine atoms and a phenoxy group, which is further attached to two more bromine atoms .Scientific Research Applications
Synthesis of Bioactive Natural Products and Conducting Polymers
Phenol derivatives like “2-Bromo-5-(2,4-dibromophenoxy)phenol” have high potential as building blocks for the synthesis of bioactive natural products and conducting polymers . They are widely researched and many synthesis methods have been developed for phenol derivatives .
Antioxidants
m-Aryloxy phenols, a category that includes “2-Bromo-5-(2,4-dibromophenoxy)phenol”, have applications as antioxidants . They can help prevent oxidative stress in various biological and chemical processes .
Ultraviolet Absorbers
These compounds also serve as ultraviolet absorbers . They can protect materials from UV radiation, which can be particularly useful in industries such as plastics and coatings .
Flame Retardants
m-Aryloxy phenols are used as flame retardants . They can improve the thermal stability and flame resistance of materials, making them valuable in the production of plastics, adhesives, and coatings .
Biological Activities
m-Aryloxy phenols have potential biological activities, including anti-tumor and anti-inflammatory effects . This makes them a subject of interest in medical and pharmaceutical research .
Synthesis of Complex m-Aryloxy Phenols
Innovative synthetic methods have been developed for the preparation of complex m-aryloxy phenols, which allow for the preparation of compounds with functional groups, such as esters, nitriles, and halogens . These functional groups impart specific properties to these compounds .
Ligand for the Synthesis of Metal Complexes
“2-Bromo-5-(2,4-dibromophenoxy)phenol” can be utilized as a ligand for the synthesis of complexes of metals like Zn (II), Co (II), Cu (II), Ni (II) and Mn (II) . These complexes can have various applications in fields like catalysis, magnetism, and more .
Photodegradation Studies
This compound has been used to study the photodegradation process using UV-Vis spectroscopy and HPLC . Understanding photodegradation is important in environmental science, as it plays a key role in the fate of many pollutants .
Mechanism of Action
Target of Action
2-Bromo-5-(2,4-dibromophenoxy)phenol is a brominated compound that has been found to exhibit broad antibacterial activity against medically relevant gram-positive and gram-negative pathogens Brominated compounds are known to interact with various cellular targets, disrupting normal cellular functions .
Mode of Action
It’s suggested that the compound exhibits its antibacterial activity by interacting with bacterial cells, leading to their death . Brominated compounds are known to disrupt cellular functions, which could be a possible mechanism of action .
Biochemical Pathways
Brominated compounds are known to interfere with various cellular processes, which could potentially affect multiple biochemical pathways .
Pharmacokinetics
The physicochemical properties of the compound, such as its molecular weight , could influence its pharmacokinetic profile.
Result of Action
It’s known that the compound exhibits broad antibacterial activity, suggesting that it can cause bacterial cell death .
properties
IUPAC Name |
2-bromo-5-(2,4-dibromophenoxy)phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7Br3O2/c13-7-1-4-12(10(15)5-7)17-8-2-3-9(14)11(16)6-8/h1-6,16H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NATAVEHSIYVLEC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1OC2=C(C=C(C=C2)Br)Br)O)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7Br3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30451960 |
Source
|
| Record name | Phenol, 2-bromo-5-(2,4-dibromophenoxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30451960 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
422.89 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-5-(2,4-dibromophenoxy)phenol | |
CAS RN |
24949-30-2 |
Source
|
| Record name | Phenol, 2-bromo-5-(2,4-dibromophenoxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30451960 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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